((2S,4R,5S)-5-Amino-4-methoxytetrahydro-2H-pyran-2-yl)methanol

• Molecular Formula: C7H15NO3
• Molecular Weight: 161.20 g/mol
• IUPAC Name: [(2S,4R,5S)-5-amino-4-methoxyoxan-2-yl]methanol
• InChI: InChI=1S/C7H15NO3/c1-10-7-2-5(3-9)11-4-6(7)8/h5-7,9H,2-4,8H2,1H3/t5-,6-,7+/m0/s1
• InChI Key: IZLTYUVTSIQXMG-LYFYHCNISA-N
• Isomeric SMILES: CO[C@@H]1C[C@H](OC[C@@H]1N)CO
• Canonical SMILES: COC1CC(OCC1N)CO

Description

((2S,4R,5S)-5-Amino-4-methoxytetrahydro-2H-pyran-2-yl)methanol: is a complex organic compound with a unique structure that includes a tetrahydropyran ring, an amino group, and a methoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ((2S,4R,5S)-5-Amino-4-methoxytetrahydro-2H-pyran-2-yl)methanol typically involves multiple steps, starting from simpler precursors. One common method involves the use of a tetrahydropyran derivative, which is then functionalized through a series of reactions to introduce the amino and methoxy groups. The reaction conditions often require specific catalysts and solvents to ensure the desired stereochemistry is achieved.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

((2S,4R,5S)-5-Amino-4-methoxytetrahydro-2H-pyran-2-yl)methanol: undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into different alcohols or amines.

Substitution: The amino and methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure selective reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce a wide range of functionalized compounds.

Scientific Research Applications

((2S,4R,5S)-5-Amino-4-methoxytetrahydro-2H-pyran-2-yl)methanol: has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including as a precursor for drug development.

Industry: It is used in the production of various fine chemicals and intermediates.

Mechanism of Action

The mechanism by which ((2S,4R,5S)-5-Amino-4-methoxytetrahydro-2H-pyran-2-yl)methanol exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

((2S,4R,5S)-5-Amino-4-methoxytetrahydro-2H-pyran-2-yl)methanol: can be compared with other similar compounds such as:

(2S,4R,5S)-Tetrahydropyran-2,4,5-triol: This compound shares a similar tetrahydropyran ring structure but lacks the amino and methoxy groups.

Muscarine: A natural product with a similar tetrahydrofuran ring, known for its biological activity as a muscarinic acetylcholine receptor agonist

The uniqueness of This compound lies in its specific functional groups and stereochemistry, which confer distinct chemical and biological properties.